Cas no 100397-07-7 (2,5-Furandione, 3-methyl-4-(2-phenylethyl)-)

2,5-Furandione, 3-methyl-4-(2-phenylethyl)- structure
100397-07-7 structure
Product name:2,5-Furandione, 3-methyl-4-(2-phenylethyl)-
CAS No:100397-07-7
MF:C13H12O3
MW:216.233
CID:2622910
PubChem ID:10775085

2,5-Furandione, 3-methyl-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • DTXSID50444733
    • 100397-07-7
    • 3-METHYL-4-(2-PHENYLETHYL)FURAN-2,5-DIONE
    • 2,5-Furandione, 3-methyl-4-(2-phenylethyl)-
    • DTXCID50395554
    • Inchi: InChI=1S/C13H12O3/c1-9-11(13(15)16-12(9)14)8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
    • InChI Key: JWJLQAZHWQYVPJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 216.078644g/mol
  • Monoisotopic Mass: 216.078644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų
  • Molecular Weight: 216.23g/mol

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